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Compound of Interest

Compound Name: BMS-753426

Cat. No.: B15606330 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance for handling BMS-753426 in a laboratory setting.

A specific Safety Data Sheet (SDS) for BMS-753426 is not publicly available. Therefore, the

following recommendations are based on general best practices for handling potent

pharmaceutical compounds. All laboratory activities involving this compound should be

preceded by a thorough, activity-specific risk assessment.[1][2][3][4][5]

BMS-753426 is a potent and orally bioavailable antagonist of the CC chemokine receptor 2

(CCR2).[6][7] As with any potent, biologically active compound, appropriate safety precautions

must be taken to minimize exposure to laboratory personnel. This guide provides essential

information on personal protective equipment (PPE), handling procedures, and disposal.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure risk. The level of PPE should

be determined by a comprehensive risk assessment that considers the quantity of the

compound, its physical form (solid or solution), and the specific procedure being performed.[8]
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

a certified fume

hood/ventilated balance

enclosure- Disposable, solid-

front lab coat with tight-fitting

cuffs- Double gloves (e.g.,

nitrile)- Disposable sleeves-

Safety glasses or goggles (if

not using a full-face respirator)

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection and containment are

essential to prevent exposure.

Double gloving provides an

additional barrier.[8]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but the potential for

splashes and spills remains.[8]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Chemical-resistant gloves

(e.g., nitrile)

Lower risk of direct exposure,

but good laboratory practice

and standard PPE are

necessary to prevent

accidental contact.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the general steps for preparing a stock solution of BMS-753426.

Preparation and Decontamination:

Ensure that the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface within the fume hood.
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Assemble all necessary materials, including the BMS-753426 vial, solvent (e.g., DMSO),

pipettes, and a sealable container for the stock solution.

Donning PPE:

Put on all PPE as recommended in the table above for "Solution Preparation."

Weighing and Dissolving:

If starting from a solid, weigh the required amount of BMS-753426 in a ventilated balance

enclosure or fume hood.

Carefully transfer the solid to a sterile vial.

Within the fume hood, add the appropriate volume of solvent (e.g., DMSO) to the vial to

achieve the desired stock concentration. MedChemExpress suggests a solubility of 10 mM

in DMSO.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Storage:

Store the stock solution at -20°C for up to one month or -80°C for up to six months.[9][10]

[11][12]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[9][10]

Decontamination and Waste Disposal:

Wipe down all surfaces and equipment with an appropriate deactivating solution (e.g.,

70% ethanol).

Dispose of all contaminated materials as outlined in the Disposal Plan below.

Doffing PPE:

Remove PPE in the correct sequence to avoid self-contamination.
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Disposal Plan
All waste generated from handling BMS-753426 must be considered hazardous unless proven

otherwise.

Waste Type Disposal Procedure Rationale

Contaminated PPE (gloves,

lab coat, etc.)

- Place in a sealed, clearly

labeled hazardous waste bag.

To prevent secondary

contamination of personnel

and the environment.[8]

Contaminated Labware (vials,

pipette tips, etc.)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

compound name.

To ensure safe containment

and disposal by a certified

hazardous waste vendor.[8]

Aqueous Waste (from cell

culture, etc.)

- Collect in a sealed, labeled

container.- Do not mix with

other waste streams unless

compatibility is confirmed.

To prevent the release of the

potent compound into the

wastewater system.

Unused Compound/Stock

Solution

- Dispose of through a certified

hazardous waste vendor.- Do

not pour down the drain.

To ensure proper and

environmentally sound

disposal of the potent

chemical.[13]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of BMS-753426

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Prepare & Decontaminate Work Area

Don Appropriate PPE

Weigh & Dissolve Compound
(in containment)

Perform Experiment

Decontaminate Equipment & Surfaces

Segregate & Label Waste

Doff PPE

Dispose via Certified Vendor

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of BMS-753426.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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